Hemoglobin Improvement vs. Iron Sucrose
A 2025 meta-analysis of 14 randomized controlled trials (N=4757) provides a direct, quantitative comparison of VIT-45 against iron sucrose, a widely used first-generation IV iron. The analysis demonstrates a significant advantage for VIT-45 in improving hemoglobin levels [1].
| Evidence Dimension | Change in Hemoglobin (Hb) Level During Follow-up |
|---|---|
| Target Compound Data | Mean Difference (MD): +0.45 g/dL vs. iron sucrose |
| Comparator Or Baseline | Iron Sucrose (IS) |
| Quantified Difference | +0.45 g/dL (95% CI: 0.08 to 0.83, p=0.02) |
| Conditions | Pooled analysis from 12 RCTs with 4734 adult IDA patients of mixed etiologies. |
Why This Matters
This statistically significant 0.45 g/dL advantage in hemoglobin improvement represents a clinically meaningful gain, making VIT-45 a more efficacious option for achieving rapid anemia correction, which can directly reduce the need for additional therapies like erythropoiesis-stimulating agents or blood transfusions.
- [1] Tanrıverdi, L. H., et al. (2025). Efficacy, Safety, and Tolerability of Ferric Carboxymaltose and Iron Sucrose in Iron-Deficiency Anemia: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. Turkish Journal of Hematology, 42(2), 119–135. View Source
